
An In-Depth Technical Guide to the Physical
Properties of N-Ethylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethylaniline

Cat. No.: B1678211 Get Quote

This guide provides a comprehensive overview of the key physical properties of N-
Ethylaniline, specifically its boiling and melting points. It is intended for researchers, scientists,

and professionals in drug development who require precise and well-documented data. This

document includes a summary of quantitative data, detailed experimental protocols for the

determination of these properties, and a logical workflow diagram.

Core Physical Properties of N-Ethylaniline
N-Ethylaniline (CAS No. 103-69-5) is a colorless to light yellow or brown liquid organic

compound with the chemical formula C₈H₁₁N.[1][2][3] It is a crucial intermediate in the

synthesis of various dyes, pharmaceuticals, and other fine chemicals.[1][3][4] Accurate

knowledge of its physical properties is essential for its handling, reaction design, and

purification.

Quantitative Data Summary
The boiling and melting points of N-Ethylaniline have been determined and reported across

various chemical data sources. A summary of these values is presented below for easy

reference and comparison.
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Physical Property Value Source

Boiling Point 201.7 °C (at 760 mmHg) [4]

204 °C

204 - 205 °C [1]

205 °C [2][3][5][6][7]

400.5 °F (204.7 °C) (at 760

mmHg)
[8]

Melting Point -63 °C [1][3][4][5][7]

-63.5 °C [2]

-64 °C [6]

-82.3 °F (-63.5 °C) [8]

Experimental Protocols
The determination of boiling and melting points is fundamental to the characterization of a

chemical substance. The following are detailed methodologies for these key experiments.

1. Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The distillation method is a common and accurate technique for this measurement.

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The N-Ethylaniline sample is placed in the round-bottom flask along with boiling chips to

ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head to accurately measure the temperature of the vapor.
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The flask is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded atmospheric pressure.

Correction: Since boiling point is pressure-dependent, the observed boiling point may need

to be corrected to standard pressure (760 mmHg) using a nomograph or the Sidney-Young

equation.

2. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

substances like N-Ethylaniline that are liquid at room temperature, this is often referred to as

the freezing point. The capillary method is a standard technique for determining the melting

range of a substance.

Apparatus: A melting point apparatus, which consists of a heated block with a sample holder,

a thermometer or temperature probe, and a viewing lens. A capillary tube is also required.

Procedure:

A small amount of the N-Ethylaniline sample is introduced into a capillary tube, which is

then sealed.

The sample is frozen using a suitable cooling bath (e.g., dry ice/acetone).

The capillary tube is placed in the melting point apparatus.

The sample is heated at a slow, controlled rate (typically 1-2 °C per minute).

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range. For a pure substance, this range should be narrow.
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Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical relationship between the physical properties of N-
Ethylaniline and the experimental methods used for their determination.

Workflow for Physical Property Determination of N-Ethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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